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Compound of Interest

Compound Name: Ethylhydrocupreine hydrochloride

Cat. No.: B1340536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylhydrocupreine hydrochloride, commonly known as Optochin, is a quinine derivative

with a long-standing role in microbiology as a key agent for the presumptive identification of

Streptococcus pneumoniae. Beyond its diagnostic applications, this compound has

demonstrated potential in other research areas, including antimalarial drug discovery and the

study of taste receptor signaling. This document provides a comprehensive overview of

commercial sources for high-purity Ethylhydrocupreine hydrochloride, along with detailed

application notes and experimental protocols for its principal uses.

Commercial Availability of High-Purity
Ethylhydrocupreine Hydrochloride
High-purity Ethylhydrocupreine hydrochloride is available from several reputable chemical

suppliers. Researchers should always refer to the supplier's certificate of analysis for lot-

specific purity and other quality control data.
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Supplier
Product
Name(s)

Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Santa Cruz

Biotechnolog

y

Ethylhydrocu

preine

hydrochloride

≥97%[1] 3413-58-9[1]
C₂₁H₂₈N₂O₂·

HCl[1]
376.92[1]

MedChemEx

press

Ethylhydrocu

preine

hydrochloride

(Optochin

hydrochloride

)

Not specified 3413-58-9
C₂₁H₂₉ClN₂O

₂
376.92

Thermo

Fisher

Scientific

Ethylhydrocu

preine

hydrochloride

, 97%

97%[2] 3413-58-9[2]
C₂₁H₂₉ClN₂O

₂
376.925[2]

Sigma-

Aldrich

(MilliporeSig

ma)

Ethylhydrocu

preine

hydrochloride

Analytical

Standard
3413-58-9

C₂₁H₂₈N₂O₂·

HCl
376.92

HiMedia

Laboratories

Ethylhydrocu

preine

hydrochloride

Not specified 3413-58-9[3]
C₂₁H₂₈N₂O₂·

HCl[3]
Not specified

Application Notes and Protocols
Microbiological Identification of Streptococcus
pneumoniae (Optochin Susceptibility Test)
Principle: Ethylhydrocupreine hydrochloride selectively inhibits the growth of Streptococcus

pneumoniae at low concentrations.[1] This characteristic is exploited in the Optochin

susceptibility test to differentiate S. pneumoniae from other alpha-hemolytic streptococci.[4]

The mechanism of action involves the inhibition of the membrane-bound F₀F₁-ATPase in

susceptible pneumococci.
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Experimental Protocol: Optochin Disk Diffusion Susceptibility Test

This protocol is based on established microbiological methods for the presumptive identification

of S. pneumoniae.

Materials:

Ethylhydrocupreine hydrochloride (Optochin) disks (5 µg, 6 mm diameter)

5% Sheep Blood Agar plates

Pure, 18-24 hour culture of an alpha-hemolytic streptococcus to be tested

Sterile inoculating loop or cotton swab

Sterile forceps

CO₂ incubator (35-37°C, 5% CO₂)

Quality control strains:

Streptococcus pneumoniae ATCC 49619 (susceptible)

Enterococcus faecalis ATCC 29212 (resistant)

Procedure:

Using a sterile inoculating loop or cotton swab, pick a few well-isolated colonies of the test

organism.

Streak the colonies onto a 5% Sheep Blood Agar plate to obtain confluent growth.

Aseptically, using sterile forceps, place an Optochin disk onto the inoculated surface of the

agar.

Gently press the disk to ensure it adheres firmly to the agar surface.

Incubate the plate at 35-37°C in a 5% CO₂ atmosphere for 18-24 hours.
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After incubation, observe the plate for a zone of inhibition around the Optochin disk.

Measure the diameter of the zone of inhibition in millimeters.

Interpretation of Results:

Zone of Inhibition Diameter Interpretation

≥ 14 mm
Presumptive identification of Streptococcus

pneumoniae

< 14 mm

Organism is not S. pneumoniae (further testing

like bile solubility may be required for equivocal

results)

No zone of inhibition Organism is resistant to Optochin

Logical Workflow for Optochin Susceptibility Testing
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Start: Isolate alpha-hemolytic streptococcus

Prepare inoculum from pure culture

Streak onto 5% Sheep Blood Agar

Aseptically place Optochin disk (5 µg)

Incubate at 35-37°C with 5% CO2 for 18-24h

Measure zone of inhibition

Interpret results

Presumptive S. pneumoniae

≥ 14 mm

Not S. pneumoniae

< 14 mm
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Ethylhydrocupreine HCl (Optochin)

F0F1-ATPase (on bacterial membrane)

Binds to Inhibition

Leads to

Proton Channel (F0 subunit)

Contains

ATP Synthesis (F1 subunit)

Catalyzes

Bacterial Cell Death
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Start: P. falciparum culture

Synchronize and prepare parasite suspension Prepare serial dilutions of Ethylhydrocupreine HCl

Add drug dilutions and parasite suspension to 96-well plate

Incubate for 48-72h at 37°C

Assess parasite growth (e.g., SYBR Green I)

Read plate (fluorescence)

Calculate IC50
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Ethylhydrocupreine HCl (Agonist)

Taste Receptor (ggTas2r - GPCR)

Binds to

G protein (Gustducin)

Activates

Phospholipase C (PLC)

Activates

PIP2

Hydrolyzes

IP3 DAG

Endoplasmic Reticulum

Binds to receptor on

Ca2+ Release

Downstream Signaling (e.g., TRPM5 activation, Neurotransmitter release)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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